methyl 5-acetyl-2-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-4-methyl-3-thiophenecarboxylate

• IUPAC Name: methyl 5-acetyl-2-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C18H14ClNO4S2/c1-8-12(18(23)24-3)17(26-14(8)9(2)21)20-16(22)15-13(19)10-6-4-5-7-11(10)25-15/h4-7H,1-3H3,(H,20,22)
• InChI Key: OWUVUJQVUYCUTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)C2=C(C3=CC=CC=C3S2)Cl)C(=O)C
• Molecular Formula: C18H14ClNO4S2
• Molecular Weight: 407.9 g/mol

Description

This compound belongs to a class of organic molecules that include thiophene and benzothiophene derivatives, known for their potential in various applications due to their unique chemical and physical properties. These compounds are studied extensively in medicinal chemistry for their biological activities and in materials science for their electronic properties.

Synthesis Analysis

The synthesis of related benzothiazoles and thiophene derivatives typically involves multi-step organic reactions including acylation, cyclization, and functional group transformations. For instance, the synthesis of N-acyl derivatives of arylamines and their metabolism plays a crucial role in modulating the antitumor activities of benzothiazoles, indicating the importance of acetylation in drug action and metabolism (Chua et al., 1999).

Molecular Structure Analysis

Crystallographic studies provide insights into the molecular structures of thiophene derivatives. For example, the crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate reveals a thiophene ring substituted by amino and methyl ester groups, showcasing intra- and intermolecular hydrogen bonds stabilizing the structure (Vasu et al., 2004).

Chemical Reactions and Properties

Thiophene derivatives undergo various chemical reactions, including bromination, Vilsmeier-Haack formylation, and Friedel-Crafts acetylation, leading to a rich diversity of functionalized compounds. These reactions are sensitive to substituents and conditions, illustrating the complex reactivity of thiophene systems (Chapman et al., 1971).